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Compound of Interest

Compound Name:
2-Chloropyridine-4-carbonyl

chloride

Cat. No.: B1334659 Get Quote

A Technical Guide to 2-Chloropyridine-4-
carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloropyridine-4-carbonyl
chloride, a key building block in the synthesis of various agrochemicals and pharmaceuticals.

This document details its chemical identity, physical properties, and a representative synthetic

protocol.

Chemical Identity
The compound with the common name 2-Chloropyridine-4-carbonyl chloride is a

disubstituted pyridine derivative.

IUPAC Name: 2-chloropyridine-4-carbonyl chloride[1]

Synonyms:

2-Chloroisonicotinoyl chloride[1][2]

2-Chloro-4-pyridinecarbonyl chloride[2]
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4-Pyridinecarbonyl chloride, 2-chloro-[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Chloropyridine-4-carbonyl
chloride is presented in the table below. This data is essential for its handling, storage, and

application in chemical synthesis.

Property Value Reference

Molecular Formula C6H3Cl2NO [1][3]

Molecular Weight 176.00 g/mol [1][3]

CAS Number 65287-35-5 [4]

Appearance Colorless liquid [2]

Boiling Point 144-148 °C at 10 mmHg [2][4]

Density 1.418 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.566 [2]

Flash Point >110 °C (>230 °F) [2]

SMILES ClC(=O)c1ccnc(Cl)c1

InChI Key
NPRZWOJTSGFSBF-

UHFFFAOYSA-N

Synthesis
2-Chloropyridine-4-carbonyl chloride is typically synthesized from 2-Chloro-4-

pyridinecarboxylic acid. The general approach involves the conversion of the carboxylic acid

group to an acyl chloride, a common transformation in organic synthesis.

Experimental Protocol: Synthesis of 2-Chloropyridine-4-carbonyl chloride from 2-Chloro-4-

pyridinecarboxylic acid
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While a specific detailed experimental protocol from a peer-reviewed journal was not identified

in the immediate search, the synthesis can be reliably achieved using standard chlorinating

agents. A general procedure is outlined below, based on common laboratory practices for this

type of transformation.

Objective: To synthesize 2-Chloropyridine-4-carbonyl chloride by the chlorination of 2-

Chloro-4-pyridinecarboxylic acid.

Reaction Scheme:

Synthesis of 2-Chloropyridine-4-carbonyl chloride

Reactants

Products

2-Chloro-4-pyridinecarboxylic acid

2-Chloropyridine-4-carbonyl chloride

Heat

Thionyl Chloride (SOCl₂)

Sulfur Dioxide (SO₂) Hydrogen Chloride (HCl)

Click to download full resolution via product page

A representative reaction scheme for the synthesis.

Materials:

2-Chloro-4-pyridinecarboxylic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)
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Anhydrous dichloromethane (DCM) or another inert solvent

A catalytic amount of N,N-dimethylformamide (DMF) if using oxalyl chloride

Procedure:

To a stirred suspension of 2-Chloro-4-pyridinecarboxylic acid in an anhydrous inert solvent

such as dichloromethane, add an excess of a chlorinating agent like thionyl chloride

(typically 2-5 equivalents).

The reaction mixture is heated to reflux and stirred for several hours. The progress of the

reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, the excess thionyl chloride and solvent are removed under

reduced pressure, for example, using a rotary evaporator.

The crude 2-Chloropyridine-4-carbonyl chloride can then be purified by vacuum

distillation to yield the final product.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as it

generates toxic gases (HCl and SO₂). Thionyl chloride and oxalyl chloride are corrosive and

moisture-sensitive reagents and should be handled with appropriate personal protective

equipment, including gloves and safety goggles.

Applications
2-Chloropyridine-4-carbonyl chloride serves as a versatile intermediate in the synthesis of

various target molecules. Its utility has been noted in the preparation of insecticides.[1][4] The

presence of two reactive sites, the chloro group on the pyridine ring and the carbonyl chloride,

allows for sequential and selective reactions to build more complex molecular architectures.

Logical Relationship of Functional Groups
The reactivity of 2-Chloropyridine-4-carbonyl chloride is dictated by its two key functional

groups. The diagram below illustrates the relationship and potential reaction sites.
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Functional Group Reactivity

Key Functional Groups

Reactivity

2-Chloropyridine-4-carbonyl chloride

Carbonyl Chloride
(-COCl)

2-Chloro Substituent
(-Cl)

Acylation Reactions
(e.g., with alcohols, amines)

Nucleophilic Aromatic Substitution
(e.g., with nucleophiles)

Click to download full resolution via product page

Reactivity of functional groups on the core molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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